Cas no 2228524-16-9 (methyl 5-cyclopropyl-2-hydroxy-3,3-dimethylhexanoate)

• Product Name: methyl 5-cyclopropyl-2-hydroxy-3,3-dimethylhexanoate
• CAS No: 2228524-16-9
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 6556353
• PubChem ID: 165971224
• Update Time: 2025-07-25

methyl 5-cyclopropyl-2-hydroxy-3,3-dimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-cyclopropyl-2-hydroxy-3,3-dimethylhexanoate
• 2228524-16-9
• EN300-1730952

• Inchi： 1S/C12H22O3/c1-8(9-5-6-9)7-12(2,3)10(13)11(14)15-4/h8-10,13H,5-7H2,1-4H3
• InChI Key： VMYAAFKDNVAQHO-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)CC(C)C1CC1

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 5-cyclopropyl-2-hydroxy-3,3-dimethylhexanoate

Exploring Methyl 5-Cyclopropyl-2-Hydroxy-3,3-Dimethylhexanoate (CAS No. 2228524-16-9): Properties, Applications, and Innovations

In the realm of specialty chemicals, methyl 5-cyclopropyl-2-hydroxy-3,3-dimethylhexanoate (CAS No. 2228524-16-9) has garnered significant attention due to its unique structural features and versatile applications. This ester derivative, characterized by its cyclopropyl and hydroxy functional groups, serves as a critical intermediate in pharmaceuticals, agrochemicals, and fragrance synthesis. Its molecular framework, combining a dimethylhexanoate backbone with a hydroxy substituent, enables selective reactivity, making it valuable for asymmetric synthesis and chiral molecule production.

The compound’s CAS number 2228524-16-9 is often searched in scientific databases, reflecting its relevance in drug discovery and material science. Researchers frequently inquire about its synthetic routes, spectroscopic data (e.g., NMR, IR), and solubility profiles, which are essential for optimizing reaction conditions. Recent trends highlight its potential in green chemistry, as industries seek sustainable alternatives to traditional solvents and catalysts. For instance, its ester moiety can be hydrolyzed under mild conditions, aligning with the demand for eco-friendly chemical processes.

From a commercial perspective, methyl 5-cyclopropyl-2-hydroxy-3,3-dimethylhexanoate is pivotal in producing flavor and fragrance compounds. Its cyclopropyl ring contributes to woody or earthy notes, appealing to perfumers and food technologists. Additionally, its role in pharmaceutical intermediates is underscored by patents targeting anti-inflammatory and antimicrobial agents. Users often search for supplier information, pricing trends, and regulatory status, emphasizing the need for transparent sourcing and compliance with global standards like REACH and FDA guidelines.

Innovations in catalysis have further elevated the compound’s profile. For example, enzymatic resolution techniques exploit its hydroxy group to achieve high enantiomeric purity, a key requirement in API manufacturing. Discussions on platforms like ResearchGate and PubMed frequently address its stereoselective synthesis, with queries such as “How to optimize yield for methyl 5-cyclopropyl-2-hydroxy-3,3-dimethylhexanoate?” or “What are its thermal stability parameters?” These topics resonate with chemists aiming to scale up production efficiently.

Beyond industrial applications, academic studies explore its mechanistic pathways in organic reactions. The dimethylhexanoate segment’s steric hindrance influences reaction kinetics, a hot topic in computational chemistry circles. As AI-driven drug design gains traction, the compound’s 3D conformational data is increasingly sought for virtual screening libraries, linking it to cutting-edge drug discovery methodologies.

In summary, methyl 5-cyclopropyl-2-hydroxy-3,3-dimethylhexanoate (CAS No. 2228524-16-9) bridges fundamental research and industrial innovation. Its multifaceted utility—from fragrance formulation to chiral synthesis—positions it as a compound of enduring interest. As sustainability and precision chemistry dominate the discourse, this molecule’s adaptability ensures its continued relevance in scientific and commercial landscapes.